Cas no 744953-71-7 (1,2,3-OXADIAZOLIUM, 5-AMINO-3-(4-MORPHOLINYL)-)

• Product Name: 1,2,3-OXADIAZOLIUM, 5-AMINO-3-(4-MORPHOLINYL)-
• CAS No: 744953-71-7
• MF: C₆H₁₁N₄O₂
• MW: 171.177140474319
• CID: 3176295
• PubChem ID: 65388
• Update Time: 2025-04-21

1,2,3-OXADIAZOLIUM, 5-AMINO-3-(4-MORPHOLINYL)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-OXADIAZOLIUM, 5-AMINO-3-(4-MORPHOLINYL)-
• Lopac0_000854
• NCGC00024772-01
• BRD-K86344238-003-04-6
• (3-Morpholin-4-yl-1-oxa-2-aza-3-azoniacyclopenta-2,4-dien-5-yl)azanide
• Tocris-0756
• 744953-71-7
• BRD-K86344238-003-03-8
• SCHEMBL12648559
• NS00040832
• 5-Amino-3-(morpholin-4-yl)-1,2,3-oxadiazol-3-ium
• 5-Amino-3-morpholino-1,2,3-oxadiazol-3-ium
• BCBcMAP01_000003
• DTXSID10860177

• Inchi： 1S/C6H11N4O2/c7-6-5-10(8-12-6)9-1-3-11-4-2-9/h5H,1-4,7H2/q+1
• InChI Key： XZYRDNUZENBYFI-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)[N+]1C=C(N)ON=1

Computed Properties

• Exact Mass: 171.08820061Da
• Monoisotopic Mass: 171.08820061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.4Ų